Cas no 816454-86-1 (4-(4-fluorophenoxy)-1H-indazol-3-amine)

• Product Name: 4-(4-fluorophenoxy)-1H-indazol-3-amine
• CAS No: 816454-86-1
• MF: C₁₃H₁₀FN₃O
• MW: 243.236405849457
• CID: 2142885
• PubChem ID: 69940110
• Update Time: 2025-04-21

4-(4-fluorophenoxy)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenoxy)-1H-indazol-3-amine
• 816454-86-1
• DB-294722
• SCHEMBL6928115

• Inchi： 1S/C13H10FN3O/c14-8-4-6-9(7-5-8)18-11-3-1-2-10-12(11)13(15)17-16-10/h1-7H,(H3,15,16,17)
• InChI Key： YMEZQTOFIOQXPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC2=C1C(N)=NN2

Computed Properties

• Exact Mass: 243.08079011Da
• Monoisotopic Mass: 243.08079011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.9Ų